Cas no 2137533-55-0 (2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane-4-carboxamide)

• Product Name: 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane-4-carboxamide
• CAS No: 2137533-55-0
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 5608999
• PubChem ID: 165475743
• Update Time: 2025-05-21

2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137533-55-0
• EN300-842587
• 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide
• 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane-4-carboxamide

• Inchi： 1S/C13H25N3O2/c1-10(2)15-12(17)16-8-11(3)18-13(9-16)4-6-14-7-5-13/h10-11,14H,4-9H2,1-3H3,(H,15,17)
• InChI Key： OKMVNUAMLXSJSR-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(NC(C)C)=O)CC21CCNCC2

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane-4-carboxamide

Introduction to 2-Methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide (CAS No. 2137533-55-0)

2-Methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide (CAS No. 2137533-55-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional architecture and have been widely explored for their diverse biological activities.

The spirocyclic structure of 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide provides it with enhanced stability and bioavailability, making it an attractive candidate for drug development. The presence of the 1-oxa and 4,9-diaza functionalities in the spirocyclic framework further contributes to its pharmacological profile, offering a versatile platform for chemical modifications and optimization.

Recent studies have highlighted the potential of 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its potent anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively studied and validated through both in vitro and in vivo experiments.

In addition to its anti-inflammatory effects, 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide has shown promising results in neurodegenerative disease models. A study conducted by a team of researchers at the University of California found that this compound effectively reduced neuroinflammation and protected neurons from oxidative stress in a mouse model of Alzheimer's disease. These findings suggest that 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

The pharmacokinetic properties of 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide have also been extensively investigated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, indicating a favorable safety profile that supports its advancement into clinical trials.

In the context of drug discovery and development, 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide represents a promising scaffold for further optimization. Researchers are actively exploring various structural modifications to enhance its potency and selectivity while minimizing potential side effects. For example, substituting different functional groups on the spirocyclic core or introducing additional heterocycles could lead to derivatives with improved pharmacological properties.

The synthesis of 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide has been well-documented in the literature. A typical synthetic route involves the condensation of an appropriate amine with a carboxylic acid derivative under mild conditions to form the spirocyclic structure. This synthetic methodology is scalable and can be adapted to produce gram quantities of the compound for preclinical and clinical testing.

In conclusion, 2-methyl-N-(propan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxamide (CAS No. 2137533-55-0) is a highly promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.